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Compound of Interest

Compound Name: Etiroxate hydrochloride

CAS No.: 55327-22-5

Cat. No.: B1226658

Get Quote

Abstract: This technical guide provides a detailed examination of the core physical and

chemical properties of Etiroxate hydrochloride powder. Designed for researchers, scientists,

and professionals in drug development, this document synthesizes critical data regarding its

chemical structure, solubility, stability, and analytical characterization. The guide emphasizes

the causality behind experimental choices and provides field-proven, step-by-step protocols for

key analytical workflows, ensuring a foundation of trustworthiness and scientific integrity. All

claims and protocols are grounded in established principles and supported by authoritative

references.

Introduction: Scientific Context and Therapeutic
Potential
Etiroxate hydrochloride is a synthetic compound that has garnered interest within the

scientific community for its potential as a thyromimetic agent. Structurally distinct from

endogenous thyroid hormones, it is investigated for its capacity to modulate metabolic

pathways, particularly those related to lipid metabolism. Its mechanism of action is centered on

its interaction with thyroid hormone receptors, which are pivotal in regulating a vast array of

physiological processes. A granular understanding of its fundamental physicochemical
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properties is not merely academic; it is the bedrock upon which all valid preclinical and clinical

research is built. This guide serves as a foundational resource for ensuring the integrity,

reproducibility, and safety of research involving Etiroxate hydrochloride.

Chemical Identity and Molecular Structure
A precise definition of the molecule's identity is the starting point for all subsequent analysis.

Systematic Name: ethyl 2-(4-(2-(4-(2-hydroxyethyl)phenoxy)ethyl)phenoxy)-2-

methylpropanoate hydrochloride

Common Synonyms: Skleromexe, DL-alpha-Methylthyroxine ethyl ester hydrochloride

Molecular Formula: C₂₄H₃₃ClO₅

Molecular Weight: 452.97 g/mol
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Caption: Logical relationship of functional moieties in Etiroxate Hydrochloride.

Core Physical Properties
The physical characteristics of a compound are critical determinants of its handling,

formulation, and ultimate bioavailability. The data presented below are synthesized from

standard quality control assessments.
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Property Value & Observations
Causality and
Experimental Implications

Appearance
White to off-white crystalline

powder.

Visual inspection serves as a

first-pass purity check.

Significant color deviation may

indicate degradation or the

presence of chromophoric

impurities, necessitating further

analytical scrutiny (e.g., HPLC-

UV).

Melting Point 154-156 °C

A sharp, narrow melting point

range is a strong indicator of

high purity. A depressed or

broad range suggests the

presence of impurities, which

disrupt the crystalline lattice of

the solid, as explained by

Raoult's Law for ideal

solutions.

Solubility DMSO: >50 mg/mLEthanol:

~20 mg/mLWater: Sparingly

soluble

DMSO is the preferred solvent

for high-concentration stock

solutions due to its aprotic,

highly polar nature. Causality:

When preparing for cell-based

assays, it is critical to keep the

final DMSO concentration

below 0.5% to avoid solvent-

induced cytotoxicity. Ethanol is

a viable alternative, but its

volatility can alter

concentrations over time. The

low aqueous solubility is

typical for molecules with

significant hydrophobic regions

(two phenyl rings, ethyl ester).

The hydrochloride salt
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improves aqueous solubility

over the free base but does

not render it freely soluble.

Chemical Stability and Reactivity Profile
Understanding the chemical liabilities of Etiroxate hydrochloride is essential for designing

robust experiments and ensuring long-term sample integrity.

Susceptibility to Hydrolysis: The ethyl ester functional group is the primary site of hydrolytic

instability.

Causality and Prevention: Both acidic and basic conditions can catalyze the hydrolysis of

the ester to its corresponding carboxylic acid and ethanol. Therefore, all aqueous solutions

should be prepared using buffers maintained within a neutral pH range (6.5 - 7.5). Stock

solutions in anhydrous DMSO are significantly more stable.

Oxidative Stability: The phenoxy ether linkages can be susceptible to oxidation, particularly

in the presence of metal ions or reactive oxygen species.

Causality and Prevention: To mitigate oxidative degradation, it is best practice to degas

aqueous buffers and consider supplementing with a low concentration of an antioxidant

like EDTA to chelate trace metals. For long-term storage of the solid, flushing the container

with an inert gas (argon or nitrogen) is recommended.

Photostability: Aromatic compounds, especially those with ether linkages, can be sensitive to

photodegradation upon exposure to UV light.

Causality and Prevention: Energy from UV radiation can promote the formation of free

radicals, leading to molecular cleavage. All handling of the solid and its solutions should

be performed under low-light conditions. Storage must be in amber vials or light-blocking

containers to prevent degradation.

Analytical Characterization: A Self-Validating
Workflow
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To ensure the identity, purity, and concentration of Etiroxate hydrochloride, a multi-technique

analytical approach is mandatory. This workflow provides a self-validating system where each

technique corroborates the findings of the others.

Part 1: Identity & Structure Confirmation

Part 2: Purity & Quantification

Validation Loop

Mass Spectrometry (MS)
Confirms Molecular Weight

1H NMR Spectroscopy
Confirms Molecular Structure

Structural Context

Reverse-Phase HPLC-UV
Determines Purity (%) and Concentration

Informs Purity Assessment

Confirmed Identity
&

Purity >98%

Cross-Validation

Click to download full resolution via product page

Caption: Self-validating workflow for analytical characterization.

Protocol: Identity Confirmation via Mass Spectrometry
Objective: To confirm the molecular weight of the parent compound.

Methodology:
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Sample Preparation: Prepare a 1 mg/mL solution of Etiroxate hydrochloride in methanol.

Dilute this solution 1:100 in 50:50 acetonitrile:water with 0.1% formic acid. The acid is

crucial for promoting protonation in the ion source.

Instrumentation: Utilize a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap)

equipped with an electrospray ionization (ESI) source.

Ionization Mode: Operate in positive ion mode. ESI is a "soft" ionization technique that

minimizes fragmentation, allowing for the clear observation of the molecular ion.

Data Acquisition: Acquire a full scan spectrum from m/z 100-1000.

Validation: The primary ion observed should be the protonated parent molecule [M+H]⁺,

corresponding to the molecular weight of the free base (416.51) plus a proton, resulting in

an expected m/z of approximately 417.52. High-resolution instruments should provide this

mass with an accuracy of <5 ppm.

Protocol: Structural Elucidation via ¹H NMR
Spectroscopy

Objective: To confirm the specific arrangement of protons in the molecule, thereby verifying

its covalent structure.

Methodology:

Sample Preparation: Accurately weigh 5-10 mg of Etiroxate hydrochloride powder and

dissolve it in ~0.7 mL of a deuterated solvent, such as DMSO-d₆. DMSO is chosen for its

ability to dissolve the compound and for its distinct solvent peak that does not obscure key

analyte signals.

Instrumentation: Use a 400 MHz or higher field NMR spectrometer.

Data Acquisition: Acquire a standard one-dimensional ¹H spectrum.

Validation: The resulting spectrum should be complex, but key features must be present:
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Aromatic Region (δ ~6.5-7.5 ppm): Multiple signals corresponding to the protons on the

two phenyl rings.

Aliphatic Region (δ ~1.0-4.5 ppm): Signals corresponding to the ethyl ester, the ethyl

linker, the hydroxyethyl group, and the methyl groups.

The integration of these peaks (the area under the curve) must correspond to the

number of protons in each environment.

Protocol: Purity Assessment via High-Performance
Liquid Chromatography (HPLC)

Objective: To separate the active pharmaceutical ingredient (API) from any impurities and

degradation products, allowing for accurate purity determination.

Methodology:

Chromatographic System: An HPLC system with a UV-Vis detector.

Stationary Phase: A C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

This is the workhorse for separating moderately non-polar compounds.

Mobile Phase:

Solvent A: Water with 0.1% Trifluoroacetic Acid (TFA). TFA acts as an ion-pairing agent

to improve peak shape and aids in solubilization.

Solvent B: Acetonitrile with 0.1% TFA.

Gradient Elution: A linear gradient from 30% B to 95% B over 15 minutes. A gradient is

necessary to elute both more polar impurities and the highly retained API within a

reasonable timeframe.

Detection: UV detection at 225 nm. This wavelength typically provides a good response for

aromatic systems.
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Validation: Purity is calculated based on the area percent of the main peak relative to the

total area of all peaks in the chromatogram. For research-grade material, purity should be

≥98%.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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